Cas no 1594458-88-4 (4-(3-chloro-5-fluorophenyl)butan-1-amine)

• Product Name: 4-(3-chloro-5-fluorophenyl)butan-1-amine
• CAS No: 1594458-88-4
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 6522847
• PubChem ID: 114454855
• Update Time: 2024-01-11

4-(3-chloro-5-fluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-5-fluorophenyl)butan-1-amine
• EN300-1711253
• 1594458-88-4

• Inchi： 1S/C10H13ClFN/c11-9-5-8(3-1-2-4-13)6-10(12)7-9/h5-7H,1-4,13H2
• InChI Key： NVFQHMFGPNSRGV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CCCCN)F

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines